1-{1,1-Difluoro-6-azaspiro[2.5]octan-6-yl}-2-phenoxypropan-1-one

• IUPAC Name: 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-2-phenoxypropan-1-one
• InChI: InChI=1S/C16H19F2NO2/c1-12(21-13-5-3-2-4-6-13)14(20)19-9-7-15(8-10-19)11-16(15,17)18/h2-6,12H,7-11H2,1H3
• InChI Key: GVOMBPQJDMOGEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2(CC1)CC2(F)F)OC3=CC=CC=C3
• Molecular Formula: C16H19F2NO2
• Molecular Weight: 295.32 g/mol

Description

1-{1,1-Difluoro-6-azaspiro[2.5]octan-6-yl}-2-phenoxypropan-1-one, commonly known as DASOCP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Fluorinated Compounds in Organic Synthesis

A study by Kovtonyuk et al. (2011) discusses the acid-catalyzed polyfluoroarylation of arenes, showcasing the utility of fluorinated compounds in organic synthesis, particularly in creating polyfluorinated phenoxybiaryls. This highlights the potential of using complex fluorinated structures like the mentioned compound in synthesizing new materials with desired properties, such as increased resistance to degradation or altered electronic characteristics Kovtonyuk et al., 2011.

Dipeptide Synthons in Peptide Synthesis

Research by Suter et al. (2000) on heterospirocyclic N-(2H-Azirin-3-yl)-L-prolinates introduces novel dipeptide synthons for peptide synthesis. This demonstrates the role of spirocyclic compounds in facilitating the synthesis of complex peptides, which are fundamental in developing therapeutic agents and studying biological processes Suter et al., 2000.

Reduction of Thermoset Shrinkage

González et al. (2006) explored the cationic curing of mixtures to reduce the shrinkage of thermosets, indicating the applicability of fluorinated and spirocyclic compounds in improving material properties, such as dimensional stability and thermal resistance. This research could have implications for the manufacturing of composites and coatings with enhanced performance González et al., 2006.

Electrophilic Fluorination in Organic Synthesis

Banks (1998) delves into the discovery and applications of F-TEDA-BF4, a fluorinating agent, underscoring the significance of fluorination reactions in organic chemistry. The agent's use in introducing fluorine atoms into organic molecules showcases the broader relevance of fluorinated compounds in drug design and material science Banks, 1998.

Proton Conducting Membranes

Jiang et al. (2014) investigated the creation of proton-conducting membranes using a semi-interpenetrating polymer network, demonstrating the importance of fluorine-containing compounds in enhancing the functionality of materials for energy applications, such as fuel cells Jiang et al., 2014.